N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea

• Molecular Formula: C18H29N3OS
• Molecular Weight: 335.5 g/mol
• IUPAC Name: 1-(4-butylphenyl)-3-(3-morpholin-4-ylpropyl)thiourea
• InChI: InChI=1S/C18H29N3OS/c1-2-3-5-16-6-8-17(9-7-16)20-18(23)19-10-4-11-21-12-14-22-15-13-21/h6-9H,2-5,10-15H2,1H3,(H2,19,20,23)
• InChI Key: WZKPZLPYKLGSGZ-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=S)NCCCN2CCOCC2

Description

N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea, also known as BPTU, is a chemical compound that belongs to the class of thiourea derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea exerts its biological activity by inhibiting the activity of specific enzymes, such as carbonic anhydrase, tyrosinase, and urease. It also interacts with various receptors, such as adrenergic and muscarinic receptors, and modulates their function. The exact mechanism of action of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea is still under investigation, and further studies are needed to elucidate its molecular targets and signaling pathways.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea can inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in acid-base balance and ion transport. N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has also been shown to inhibit the activity of tyrosinase, an enzyme that is involved in the synthesis of melanin. In vivo studies have demonstrated that N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea can lower blood pressure, reduce blood glucose levels, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has several advantages for lab experiments. It is easy to synthesize, stable under normal laboratory conditions, and has a high purity. N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea can be used as a tool to study the structure and function of proteins, enzymes, and receptors. However, there are also some limitations to using N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea in lab experiments. N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has a low solubility in water, which can limit its use in aqueous systems. N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea can also exhibit non-specific binding to proteins and other biomolecules, which can interfere with the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea. One possible direction is to investigate the potential of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea as a drug candidate for the treatment of hypertension, diabetes, and cancer. Another direction is to study the molecular targets and signaling pathways of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea, which can provide insights into its mechanism of action. Further studies are also needed to optimize the synthesis method of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea and to develop new derivatives with improved solubility and specificity. Overall, N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has the potential to be a valuable tool for scientific research and a promising drug candidate for various diseases.

Synthesis Methods

The synthesis of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea involves the reaction of 4-butylphenylisothiocyanate with 3-(4-morpholinyl)propylamine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which undergoes cyclization to form the final product. The yield of N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.

Scientific Research Applications

N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been investigated as a potential drug candidate for the treatment of hypertension, diabetes, and cancer. In biochemistry, N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been used as a tool to study the structure and function of proteins, enzymes, and receptors. In pharmacology, N-(4-butylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been employed to investigate the mechanism of action of drugs and to develop new therapeutic strategies.